1-Tert-butyl-2-cyclopropoxybenzene

• Molecular Formula: C13H18O
• Molecular Weight: 190.28 g/mol
• IUPAC Name: 1-tert-butyl-2-cyclopropyloxybenzene
• InChI: InChI=1S/C13H18O/c1-13(2,3)11-6-4-5-7-12(11)14-10-8-9-10/h4-7,10H,8-9H2,1-3H3
• InChI Key: RTPRIPBCKAFLTF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=CC=C1OC2CC2

Description

1-Tert-butyl-2-cyclopropoxybenzene is a substituted benzene derivative featuring a tert-butyl group (-C(CH₃)₃) at the 1-position and a cyclopropoxy group (-O-C₃H₅) at the 2-position. The compound’s molecular formula is C₁₃H₁₈O, with a molecular weight of 190.28 g/mol. Its structure combines the steric bulk of the tert-butyl substituent with the strained cyclopropane ring of the cyclopropoxy moiety. Such substituents influence physicochemical properties, including solubility, boiling point, and reactivity.

Preparation Methods

The synthesis of 1-Tert-butyl-2-cyclopropoxybenzene can be achieved through several synthetic routes. One common method involves the copper-catalyzed Chan-Lam cyclopropylation of phenols. This reaction uses potassium cyclopropyl trifluoroborate as the cyclopropylating agent and is catalyzed by copper(II) acetate and 1,10-phenanthroline under an oxygen atmosphere . This method is operationally convenient and provides a straightforward approach to synthesizing cyclopropyl aryl ethers.

Chemical Reactions Analysis

1-Tert-butyl-2-cyclopropoxybenzene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes, depending on the reducing agent used.

Substitution: The benzene ring in 1-Tert-butyl-2-cyclopropoxybenzene can undergo electrophilic aromatic substitution reactions, such as nitration, sulfonation, and halogenation.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and electrophiles like nitric acid for nitration. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-Tert-butyl-2-cyclopropoxybenzene has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, particularly in the preparation of cyclopropyl-containing compounds.

Biology: The compound’s structural features make it a potential candidate for studying the effects of cyclopropyl groups in biological systems.

Medicine: Research is ongoing to explore its potential as a pharmacophore in drug design, particularly in the development of novel therapeutic agents.

Industry: The compound’s unique properties make it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-Tert-butyl-2-cyclopropoxybenzene involves its interaction with molecular targets through its functional groups. The tert-butyl group provides steric hindrance, while the cyclopropoxy group can participate in various chemical reactions. These interactions can influence the compound’s reactivity and its ability to form stable complexes with other molecules .

Comparison with Similar Compounds

tert-Butylbenzene (CASRN 98-06-6)

• Structure : Benzene with a single tert-butyl group.
• Molecular Formula : C₁₀H₁₄ (molecular weight: 134.22 g/mol).
• Key Properties :
  • Boiling point: ~188–189°C (HSDB, 2005a) .
  • Applications: Solvent and polymer-linking agent in organic synthesis.
• Comparison :
  • The absence of the cyclopropoxy group in tert-butylbenzene reduces steric hindrance and polarity compared to 1-tert-butyl-2-cyclopropoxybenzene.
  • tert-Butylbenzene’s lower molecular weight and simpler structure enhance volatility, making it more suitable as a solvent.

1-tert-Butoxy-4-chlorobenzene (CASRN: N/A)

• Structure : Benzene with a tert-butoxy group (-O-C(CH₃)₃) at the 1-position and chlorine at the 4-position.
• Molecular Formula : C₁₀H₁₃ClO (molecular weight: 184.66 g/mol) .
• Key Properties: Limited data on physicochemical properties, but the chlorine substituent introduces electron-withdrawing effects, contrasting with the electron-donating cyclopropoxy group in 1-tert-butyl-2-cyclopropoxybenzene.
• Comparison: The para-substituted chlorine in 1-tert-butoxy-4-chlorobenzene minimizes steric interactions compared to the ortho-substituted cyclopropoxy group in the target compound.

Physicochemical and Electronic Properties

Table 1: Comparative Analysis of Key Features

Compound	Molecular Formula	Substituents (Positions)	Key Functional Groups	Steric Hindrance	Electron Effects
1-Tert-butyl-2-cyclopropoxybenzene	C₁₃H₁₈O	tert-butyl (1), cyclopropoxy (2)	Alkyl, Ether	High (ortho substitution)	Electron-donating (cyclopropoxy)
tert-Butylbenzene	C₁₀H₁₄	tert-butyl (1)	Alkyl	Moderate	Weakly electron-donating
1-tert-Butoxy-4-chlorobenzene	C₁₀H₁₃ClO	tert-butoxy (1), Cl (4)	Ether, Halide	Low (para substitution)	Electron-withdrawing (Cl)

Key Observations:

tert-Butylbenzene, lacking an ortho substituent, exhibits greater conformational flexibility .

Electronic Effects :

• The cyclopropoxy group’s electron-donating nature (via oxygen lone pairs) contrasts with the electron-withdrawing chlorine in 1-tert-butoxy-4-chlorobenzene, influencing aromatic ring reactivity.

Solubility and Volatility: tert-Butylbenzene’s nonpolar structure enhances solubility in organic solvents, whereas 1-tert-butyl-2-cyclopropoxybenzene’s polar ether linkage may increase solubility in polar aprotic solvents.